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Introduction
Nedocromil is an anti-inflammatory agent recognized for its role as a mast cell stabilizer.[1] Its

application in respiratory research, particularly in the analysis of bronchoalveolar lavage fluid

(BALF), provides a valuable tool for investigating inflammatory pathways in pulmonary

diseases such as asthma. Nedocromil has been demonstrated to inhibit the activation and

release of inflammatory mediators from a variety of cell types, including eosinophils,

neutrophils, macrophages, and mast cells.[2] These application notes provide detailed

protocols for the use of nedocromil in BALF analysis, enabling researchers to assess its

impact on cellular composition and inflammatory responses.
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Chemotactic
Agent

Priming
Cytokine

Nedocromil
IC50

Approximate
Inhibition

Reference

FMLP GM-CSF ~1 to 10 nmol/L ~60% [3][4]

NAF/IL-8 GM-CSF ~1 to 10 nmol/L ~60% [3][4]

FMLP IL-3 ~1 nmol/L Complete [3][4]

NAF/IL-8 IL-3 ~1 nmol/L Complete [3][4]

C5a -
~10 to 100

nmol/L
- [3][4]

PAF - ~10⁻⁶ M Significant [5]

LTB4 - ~10⁻⁷ M Significant [5]

FMLP: formyl-methionyl-leucyl-phenylalanine; GM-CSF: Granulocyte-Macrophage Colony-

Stimulating Factor; IL-3: Interleukin-3; NAF/IL-8: Neutrophil-Activating Factor/Interleukin-8;

C5a: Complement component 5a; PAF: Platelet-Activating Factor; LTB4: Leukotriene B4; IC50:

Half-maximal inhibitory concentration.

Table 2: Effect of Nedocromil on Inflammatory Mediator
Release

Cell Type Mediator
Inhibition by
Nedocromil

Reference

Mast Cells (human,

from BALF)
Histamine Yes [1]

Macrophages (human,

from BALF)
Beta-glucuronidase Yes [6]

Mast Cells (monkey,

from BALF)

Histamine,

Leukotriene C4,

Prostaglandin D2

Yes [6]
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Table 3: Effect of Nedocromil Treatment on Eosinophil
Counts in Bronchial Biopsies

Treatment
Group

Pre-
treatment
Total
Eosinophils
(EG1)
(cells/mm²)

Post-
treatment
Total
Eosinophils
(EG1)
(cells/mm²)

Pre-
treatment
Activated
Eosinophils
(EG2)
(cells/mm²)

Post-
treatment
Activated
Eosinophils
(EG2)
(cells/mm²)

Reference

Nedocromil

sodium (4

mg, 4x daily

for 16 wks)

152.2 +/- 42.5 115.4 +/- 35.1 143.8 +/- 36.8 104.9 +/- 31.6 [7]

Albuterol

(200 µg, 4x

daily for 16

wks)

129.3 +/- 28.0 238.0 +/- 55.0 127.5 +/- 30.2 211.4 +/- 50.4 [7]

Experimental Protocols
Protocol 1: Bronchoalveolar Lavage (BAL) Procedure
This protocol provides a generalized procedure for obtaining BALF. Specific parameters may

be adjusted based on the research model (human or animal) and experimental objectives.

Materials:

Sterile, flexible bronchoscope

Sterile, buffered normal saline solution

Sterile collection traps

Ice

Procedure:
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Prior to the procedure, ensure all equipment is sterile.

Under appropriate anesthesia and monitoring, introduce the bronchoscope into the airways.

Wedge the tip of the bronchoscope into a subsegment of the lung, typically in the middle lobe

or lingula.

Instill a known volume of sterile saline solution (e.g., 3 x 50 mL aliquots for human subjects)

through the bronchoscope channel.

Gently aspirate the fluid after each instillation and collect it in a sterile trap kept on ice.

Pool the collected BALF and record the total volume recovered.

Transport the BALF sample on ice to the laboratory for immediate processing.

Protocol 2: BALF Processing and Cell Analysis with
Nedocromil Treatment
This protocol describes the processing of BALF and the in vitro treatment with nedocromil to
assess its effects on inflammatory cells.

Materials:

Collected BALF

Phosphate-buffered saline (PBS)

Fetal bovine serum (FBS)

Nedocromil sodium solution (prepare fresh in PBS or appropriate vehicle)

Cell counting solution (e.g., Trypan blue)

Microscope slides

Cytocentrifuge
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Differential cell stain (e.g., Diff-Quik, Wright-Giemsa)

Hemocytometer or automated cell counter

Procedure:

Filter the collected BALF through sterile gauze to remove mucus.

Centrifuge the BALF at 400 x g for 10 minutes at 4°C to pellet the cells.

Carefully aspirate the supernatant and store at -80°C for analysis of soluble mediators if

desired.

Resuspend the cell pellet in a known volume of PBS or cell culture medium.

Determine the total viable cell count using a hemocytometer and Trypan blue exclusion.

Adjust the cell concentration to a desired density (e.g., 1 x 10⁶ cells/mL) in culture medium.

Aliquot the cell suspension into separate tubes for different treatment conditions (e.g.,

vehicle control, various concentrations of nedocromil).

Add nedocromil solution to the respective tubes to achieve the final desired concentrations.

Incubate under appropriate conditions (e.g., 37°C, 5% CO₂ for a specified time).

Following incubation, prepare cytospin slides by centrifuging a small volume of the cell

suspension onto microscope slides.

Air-dry the slides and stain with a differential cell stain.

Perform a differential cell count by identifying and counting at least 400 cells under a

microscope. Classify cells as macrophages, lymphocytes, neutrophils, and eosinophils.

Express the results as the percentage and absolute number of each cell type.

Protocol 3: Eosinophil Chemotaxis Assay
This protocol is adapted from studies on the inhibition of eosinophil migration by nedocromil.
[3][4][5]
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Materials:

Isolated eosinophils from blood or BALF

Chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane

Chemoattractants (e.g., FMLP, PAF, LTB4)

Nedocromil sodium solution

Incubator (37°C, 5% CO₂)

Microscope

Procedure:

Isolate eosinophils from the source using density gradient centrifugation or immunomagnetic

separation.

Resuspend the purified eosinophils in a suitable buffer.

Pre-incubate a portion of the eosinophils with various concentrations of nedocromil or a

vehicle control for a specified time.

Add the chemoattractant solution to the lower wells of the chemotaxis chamber.

Place the microporous membrane over the lower wells.

Add the pre-treated eosinophil suspension to the upper wells of the chamber.

Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for a duration

sufficient to allow cell migration (e.g., 60-90 minutes).

After incubation, remove the membrane, and scrape off the non-migrated cells from the

upper surface.

Fix and stain the migrated cells on the lower surface of the membrane.

Count the number of migrated cells in several high-power fields under a microscope.
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Calculate the percentage of inhibition of chemotaxis for each nedocromil concentration

compared to the vehicle control.
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Caption: Nedocromil's mechanism of action on mast cells.
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Caption: Workflow for BALF processing and analysis with nedocromil.
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Caption: Inhibition of eosinophil chemotaxis by nedocromil.
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To cite this document: BenchChem. [Application Notes and Protocols: Use of Nedocromil in
Bronchoalveolar Lavage Fluid (BALF) Analysis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1678009#use-of-nedocromil-in-bronchoalveolar-
lavage-fluid-balf-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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